Cas no 1330822-89-3 (Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester
• CAS No: 1330822-89-3
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 5207742
• Update Time: 2025-06-10

Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-carbamimidoylcyclopentyl)carbamate
• Tert-butyl (1-carbamimidoylcyclopentyl)carbamate
• tert-butylN-(1-carbamimidoylcyclopentyl)carbamate
• Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H21N3O2/c1-10(2,3)16-9(15)14-11(8(12)13)6-4-5-7-11/h4-7H2,1-3H3,(H3,12,13)(H,14,15)
• InChI Key： LLLZGORJBDWVBF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(=N)N)CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• XLogP3: 1
• Topological Polar Surface Area: 88.2

Additional information on Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 1330822-89-3): A Comprehensive Overview

Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester, identified by its CAS number 1330822-89-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry and agrochemicals. The unique structural features of this molecule, particularly its cyclopentyl and aminoiminomethyl substituents, make it a promising candidate for further exploration in drug discovery and development.

The< strong>structure of Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester consists of a carbamate functional group attached to a cyclopentyl ring, which is further modified with an aminoiminomethyl side chain. The presence of the 1,1-dimethylethyl ester group enhances the stability of the compound and influences its reactivity in various chemical transformations. This compound's molecular architecture suggests potential applications in the synthesis of biologically active molecules, including enzyme inhibitors and receptor ligands.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their favorable pharmacokinetic properties and low toxicity profiles. Research studies have highlighted the< strong>pharmacological potential of carbamates in treating various diseases, including neurological disorders and inflammatory conditions. The cyclopentyl moiety in Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester may contribute to improved solubility and bioavailability, making it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its< strong>synthetic versatility. The presence of multiple reactive sites allows for facile modifications through various chemical reactions, such as nucleophilic substitution and condensation reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules. Additionally, the< strong>cyclopentyl ring provides a rigid framework that can be exploited to optimize binding interactions with biological targets.

The< strong>biological activity of Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of enzymes involved in metabolic pathways relevant to cancer and inflammation. Preliminary findings suggest that this compound may exhibit< strong>anti-inflammatory effects by modulating the activity of key signaling pathways. Furthermore, its structural similarity to known pharmacophores has prompted investigations into its potential as a lead compound for the development of novel therapeutics.

The< strong>pharmaceutical industry has taken notice of the promising attributes of this compound. Several pharmaceutical companies are currently conducting research to evaluate its suitability for clinical development. The combination of its unique structure and demonstrated biological activity makes it a compelling candidate for further investigation. As drug discovery efforts continue to evolve, compounds like Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester are expected to play a crucial role in the development of next-generation therapeutics.

In conclusion, Carbamic acid, N-[1-(aminoiminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 1330822-89-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic strategies. As scientific understanding continues to advance, this compound is poised to contribute to groundbreaking discoveries in medicinal chemistry and beyond.